2-Chloro-5-(2,4-dimethylphenyl)nicotinic acid, 95%

• IUPAC Name: 2-chloro-5-(2,4-dimethylphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H12ClNO2/c1-8-3-4-11(9(2)5-8)10-6-12(14(17)18)13(15)16-7-10/h3-7H,1-2H3,(H,17,18)
• InChI Key: BLIJASACDUYHLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=C(N=C2)Cl)C(=O)O)C
• Molecular Formula: C14H12ClNO2
• DSSTOX Substance ID: DTXSID00687077
• Molecular Weight: 261.70 g/mol
• CAS RN: 1261955-30-9

Description

2-Chloro-5-(2,4-dimethylphenyl)nicotinic acid (abbreviated as 2C5DPA) is a compound belonging to the nicotinic acid family. It is a white crystalline powder with a molecular weight of 218.6 g/mol. The compound is used in various scientific research applications, such as biochemistry, pharmacology, and drug discovery. It is also used as a biochemical reagent in laboratory experiments.

Scientific Research Applications

2-Chloro-5-(2,4-dimethylphenyl)nicotinic acid, 95% has a wide range of scientific research applications. It has been used in biochemistry and pharmacology studies to investigate the effects of various drugs and compounds on biological systems. The compound has also been used to study the mechanism of action of various drugs and compounds. In addition, 2-Chloro-5-(2,4-dimethylphenyl)nicotinic acid, 95% has been used in drug discovery, as it has been found to be a potent inhibitor of various enzymes.

Mechanism of Action

2-Chloro-5-(2,4-dimethylphenyl)nicotinic acid, 95% is believed to act as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. Specifically, it is believed to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It has also been shown to inhibit the activity of other enzymes, such as aldose reductase and xanthine oxidase.
Biochemical and Physiological Effects
2-Chloro-5-(2,4-dimethylphenyl)nicotinic acid, 95% has been found to have a variety of biochemical and physiological effects. In particular, it has been found to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It has also been found to inhibit the activity of aldose reductase and xanthine oxidase. In addition, 2-Chloro-5-(2,4-dimethylphenyl)nicotinic acid, 95% has been found to have anti-inflammatory, anti-oxidant, and anti-tumor effects.

Advantages and Limitations for Lab Experiments

2-Chloro-5-(2,4-dimethylphenyl)nicotinic acid, 95% has several advantages and limitations for use in laboratory experiments. One advantage of using 2-Chloro-5-(2,4-dimethylphenyl)nicotinic acid, 95% is that it is a relatively inexpensive compound, making it an attractive option for researchers. Additionally, 2-Chloro-5-(2,4-dimethylphenyl)nicotinic acid, 95% is a potent inhibitor of cytochrome P450 enzymes, making it useful for studying the mechanism of action of various drugs and compounds. However, 2-Chloro-5-(2,4-dimethylphenyl)nicotinic acid, 95% is not a very stable compound, and it can degrade over time. Additionally, the compound is not soluble in many solvents, making it difficult to use in experiments.

Future Directions

There are several potential future directions for research involving 2-Chloro-5-(2,4-dimethylphenyl)nicotinic acid, 95%. One potential area of research is to investigate the effects of 2-Chloro-5-(2,4-dimethylphenyl)nicotinic acid, 95% on other enzymes involved in drug metabolism. Additionally, further research could be done to investigate the anti-inflammatory, anti-oxidant, and anti-tumor effects of 2-Chloro-5-(2,4-dimethylphenyl)nicotinic acid, 95%. Finally, further research could be done to investigate the potential therapeutic applications of 2-Chloro-5-(2,4-dimethylphenyl)nicotinic acid, 95%, such as its use as a drug for the treatment of various diseases.

Synthesis Methods

2-Chloro-5-(2,4-dimethylphenyl)nicotinic acid, 95% is synthesized through a multi-step process starting from 2,4-dimethylphenol and chloroacetic acid. The first step involves the condensation of 2,4-dimethylphenol with chloroacetic acid to form 2-chloro-4-methylphenylacetic acid. This is followed by an acid-catalyzed dehydration to form 2-chloro-5-(2,4-dimethylphenyl)nicotinic acid.